![molecular formula C18H19N3O2S B6476142 2-methoxy-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}benzamide CAS No. 2640881-50-9](/img/structure/B6476142.png)
2-methoxy-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}benzamide
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Overview
Description
2-methoxy-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}benzamide (2MNEB) is a novel small molecule that has been developed as a potential therapeutic agent. This compound has shown to possess a variety of pharmacological properties, including anti-inflammatory, antifungal, and anti-tumor activities. In addition, 2MNEB has been studied for its potential use in the treatment of various diseases, including diabetes, Alzheimer’s disease, and cancer.
Scientific Research Applications
- Pinacol Boronic Esters : The protodeboronation of pinacol boronic esters, a valuable class of organic building blocks, has been demonstrated using this compound . Pinacol boronic esters play a crucial role in constructing complex molecules, making this application significant for synthetic chemists.
- Pyraclostrobin : This compound is used as a fungicide to control plant pathogens such as Septoria tritici, Puccinia spp., and Pyrenophora teres . Its antifungal properties make it relevant for crop protection and agricultural research.
- Imidazole Derivatives : Researchers synthesized N3-(substituted phenyl)-N5-(substituted phenyl)-4-(4,5-dichloro-1H-imidazol-2-yl)-2-methyl-1,4-dihydropyridine-3,5-dicarboxamide derivatives and evaluated their anti-tubercular activity against Mycobacterium tuberculosis . This highlights the compound’s potential in combating tuberculosis.
Organic Synthesis and Building Blocks
Fungicide Development
Anti-Tubercular Activity
Mechanism of Action
Target of Action
The primary target of 2-methoxy-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}benzamide is the RET (c-RET) receptor . This receptor is a key player in various cellular processes, including cell growth, differentiation, and survival .
Mode of Action
The compound interacts with the RET receptor by binding to it with high affinity . This interaction inhibits the activity of the RET receptor, thereby disrupting its normal function . The inhibition of the RET receptor can lead to changes in cellular processes, such as reduced cell proliferation .
Biochemical Pathways
The inhibition of the RET receptor by 2-methoxy-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}benzamide affects various biochemical pathways. These include pathways involved in cell growth and differentiation . The downstream effects of these disruptions can lead to changes in cell behavior, such as reduced proliferation .
Pharmacokinetics
It is known that the compound is highly soluble in dmso This suggests that it may have good bioavailability
Result of Action
The result of the action of 2-methoxy-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}benzamide is the inhibition of the RET receptor, leading to reduced cell proliferation . This can have significant effects at the molecular and cellular levels, potentially leading to the suppression of tumor growth in cancers driven by RET mutations .
properties
IUPAC Name |
2-methoxy-N-[2-[5-(1-methylpyrazol-4-yl)thiophen-2-yl]ethyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N3O2S/c1-21-12-13(11-20-21)17-8-7-14(24-17)9-10-19-18(22)15-5-3-4-6-16(15)23-2/h3-8,11-12H,9-10H2,1-2H3,(H,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZFDOJFHRQDAASK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C=N1)C2=CC=C(S2)CCNC(=O)C3=CC=CC=C3OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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